Cas no 90418-02-3 (2(1H)-Quinoxalinethione, 1-methyl-)
90418-02-3 structure
Product Name:2(1H)-Quinoxalinethione, 1-methyl-
CAS No:90418-02-3
MF:C9H8N2S
MW:176.238220214844
CID:818394
PubChem ID:351426
Update Time:2025-04-19
2(1H)-Quinoxalinethione, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinethione, 1-methyl-
- 1-methylquinoxaline-2-thione
- NSC521689
- NSC-521689
- DTXSID40325901
- 90418-02-3
-
- Inchi: 1S/C9H8N2S/c1-11-8-5-3-2-4-7(8)10-6-9(11)12/h2-6H,1H3
- InChI Key: VEPLVUFYLZGRBI-UHFFFAOYSA-N
- SMILES: S=C1C=NC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 176.041
- Monoisotopic Mass: 176.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 303.4°Cat760mmHg
- Flash Point: 137.3°C
- Refractive Index: 1.66
- PSA: 49.91000
- LogP: 2.30280
2(1H)-Quinoxalinethione, 1-methyl- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
90418-02-3 (2(1H)-Quinoxalinethione, 1-methyl-) Related Products
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